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Compound of Interest

Compound Name: LDC1267

Cat. No.: B608498 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

instructions and troubleshooting advice for dissolving and using LDC1267 in DMSO for

experimental purposes.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of LDC1267 in DMSO?

A1: LDC1267 has a high solubility in DMSO. Different suppliers report slightly different values,

but it is generally in the range of 50 mg/mL to 100 mg/mL.[1][2] It is crucial to use high-purity,

anhydrous DMSO, as the presence of water can significantly reduce the solubility of the

compound.[2][3]

Q2: How do I prepare a stock solution of LDC1267 in DMSO?

A2: To prepare a stock solution, you will need to weigh the desired amount of LDC1267 powder

and add the appropriate volume of anhydrous DMSO to achieve the target concentration. It is

recommended to vortex the solution and, if necessary, use gentle warming (e.g., 37°C for 10

minutes) or sonication to ensure the compound is fully dissolved.[3][4][5]

Q3: How should I store the LDC1267 DMSO stock solution?

A3: LDC1267 stock solutions in DMSO can be stored at -20°C for up to 3 months or at -80°C

for up to 2 years.[2][6] To avoid repeated freeze-thaw cycles, it is best to aliquot the stock
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solution into single-use volumes.[3]

Q4: My LDC1267 is not fully dissolving in DMSO. What should I do?

A4: If you are having trouble dissolving LDC1267 in DMSO, consider the following

troubleshooting steps:

Check DMSO Quality: Ensure you are using fresh, anhydrous DMSO. DMSO is hygroscopic

and can absorb moisture from the air, which can lower the solubility of compounds.[2][3]

Gentle Heating: Warm the solution in a 37°C water bath for 10-15 minutes.[4][5]

Sonication: Use an ultrasonic bath to aid dissolution.[2][3][4]

Vortexing: Ensure the solution is mixed thoroughly by vortexing.[3]

Check Concentration: You may be trying to dissolve the compound above its solubility limit.

Re-check your calculations.

Q5: I observed a precipitate in my DMSO stock solution after taking it out of the freezer. What

should I do?

A5: Precipitation can occur after freeze-thaw cycles. Before use, bring the vial to room

temperature and visually inspect for any precipitate. If present, warm the solution to 37°C and

vortex or sonicate until the precipitate is fully redissolved.[3]

Q6: How do I dilute my LDC1267 DMSO stock for use in aqueous cell culture media?

A6: When diluting a concentrated DMSO stock into an aqueous buffer or cell culture medium,

the compound can sometimes precipitate. To avoid this, it is recommended to perform serial

dilutions in DMSO first to a lower concentration before the final dilution into the aqueous

medium. Most cell lines can tolerate a final DMSO concentration of up to 0.1-0.5%.[7] Always

include a vehicle control (DMSO alone at the same final concentration) in your experiments.
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Solvent Solubility Molar Concentration

DMSO 100 mg/mL[1][8] 178.39 mM[1][8]

DMSO 50 mg/mL[2] 89.20 mM[2]

DMSO >25 mg/ml[6] >44.60 mM

DMSO >10 mM[4][5] >10 mM[4][5]

Ethanol 2 mg/mL[1][8] 3.56 mM[1][8]

Water Insoluble[1][8] Insoluble[1][8]

LDC1267 IC₅₀ Values
Target IC₅₀

Axl <5 nM[1][2]

Tyro3 8 nM[1][2]

Mer 29 nM[1][2]

Stock Solution Preparation Volumes
Desired Concentration Mass of LDC1267 (MW: 560.55 g/mol )

1 mg

1 mM 1.7840 mL

5 mM 0.3568 mL

10 mM 0.1784 mL

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of
LDC1267 in DMSO

Preparation: Allow the vial of LDC1267 powder and a sealed bottle of anhydrous DMSO to

equilibrate to room temperature.
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Weighing: Accurately weigh out the desired amount of LDC1267 powder (e.g., 1 mg) in a

sterile microcentrifuge tube.

Adding Solvent: Using the table above, add the calculated volume of anhydrous DMSO to

the LDC1267 powder to achieve a 10 mM concentration (e.g., 0.1784 mL for 1 mg).

Dissolving: Vortex the solution for 1-2 minutes.

Troubleshooting Dissolution (if necessary): If the compound is not fully dissolved, place the

tube in a 37°C water bath for 10 minutes, then vortex again. Alternatively, sonicate the tube

for 10-15 minutes.[3]

Visual Inspection: Visually confirm that the solution is clear and free of any particulate matter.

Storage: Aliquot the stock solution into single-use volumes in sterile tubes and store at -20°C

or -80°C.

Protocol for Diluting LDC1267 for a Cell-Based Assay
Thaw Stock Solution: Thaw a single-use aliquot of your LDC1267 DMSO stock solution at

room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of your

stock solution in DMSO. For example, dilute your 10 mM stock to 1 mM in DMSO.

Final Dilution: Further dilute the intermediate stock solution into your pre-warmed cell culture

medium to achieve the desired final working concentration. Ensure the final concentration of

DMSO is below the tolerance level of your cells (typically ≤ 0.5%).[7]

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without LDC1267) to your cell culture medium.

Immediate Use: Add the diluted LDC1267 and vehicle control to your cells immediately.
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LDC1267 Mechanism of Action: TAM Kinase Signaling
Pathway
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Caption: LDC1267 inhibits TAM kinase signaling.

Experimental Workflow for LDC1267 Dissolution and
Use
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Caption: Workflow for preparing LDC1267 for experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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